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Compound of Interest

Compound Name: Iodoethane-1-D1

Cat. No.: B3044163 Get Quote

This guide provides critical safety protocols and logistical information for researchers,

scientists, and drug development professionals working with Iodoethane-1-D1. Adherence to

these procedures is essential for ensuring personal safety and proper management of this

chemical.

Iodoethane-1-D1, a deuterated isotopologue of iodoethane, is a valuable research chemical.

However, it presents several significant health and safety risks. It is classified as a flammable

liquid and vapor that is harmful if swallowed, inhaled, or in contact with skin.[1] The substance

can cause serious skin and eye irritation, may lead to respiratory irritation, and can trigger

allergic skin reactions or asthma-like symptoms.[1] Furthermore, it is suspected of causing

genetic defects and can cause damage to the thyroid through prolonged or repeated exposure

if ingested.

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory when handling Iodoethane-1-D1. The

required equipment is detailed below.
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PPE Category Item Standard/Specification

Eye and Face Protection
Chemical Splash Goggles or

Face Shield

Must meet ANSI Z87.1 (US) or

EN 166 (EU) standards. A face

shield should be worn over

goggles when there is a

significant splash hazard.[2][3]

Hand Protection Chemical-Resistant Gloves

Disposable nitrile or neoprene

gloves are recommended for

incidental contact.[3] Always

inspect gloves for integrity

before use.[2]

Body Protection
Chemical-Resistant Laboratory

Coat or Suit

A lab coat should be worn at a

minimum.[4] For larger

quantities or increased

exposure risk, a chemical-

resistant suit is necessary.[2]

Respiratory Protection
Air-Purifying Respirator or

Supplied-Air Respirator

Required when engineering

controls (e.g., fume hood) are

inadequate. Use a NIOSH

(US) or CEN (EU) approved

respirator with appropriate

cartridges (e.g., ABEK type for

organic vapors and

particulates).[2]

Hazard Classification and Safety Precautions
A summary of the hazards associated with Iodoethane-1-D1 is provided in the table below.
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Hazard Category GHS Classification Precautionary Measures

Acute Toxicity
Category 4 (Oral, Dermal,

Inhalation)[1]

Avoid ingestion, skin contact,

and inhalation.[5] Wash hands

thoroughly after handling.[2]

Skin Corrosion/Irritation Category 2
Wear appropriate protective

gloves and clothing.[5]

Serious Eye Damage/Irritation Category 2A
Wear chemical splash goggles

and/or a face shield.[2]

Respiratory/Skin Sensitization Category 1[1][5]

Avoid breathing vapors.[1]

Contaminated work clothing

should not be allowed out of

the workplace.

Germ Cell Mutagenicity Category 2

Obtain special instructions

before use and do not handle

until all safety precautions

have been read and

understood.

Specific Target Organ Toxicity

Category 1 (Thyroid, repeated

exposure), Category 3

(Respiratory system, single

exposure)

Use only in a well-ventilated

area, preferably a chemical

fume hood.

Flammability Flammable Liquid and Vapor[1]

Keep away from heat, sparks,

open flames, and other ignition

sources.[1] Use non-sparking

tools.[1]

Environmental Hazard Very toxic to aquatic life

Avoid release to the

environment. Do not let

product enter drains.

Procedural Workflow for Handling Iodoethane-1-D1
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The following diagram outlines the necessary steps for safely handling Iodoethane-1-D1 from

initial preparation to final disposal.

Caption: A flowchart illustrating the key procedural steps for the safe handling and disposal of

Iodoethane-1-D1.

Experimental Protocols
Standard Operating Procedure for Handling Iodoethane-
1-D1

Pre-Experiment Preparation:

Thoroughly review the Safety Data Sheet (SDS) for Iodoethane-1-D1.

Ensure a chemical fume hood is operational and available.

Assemble all necessary PPE: chemical splash goggles, face shield, chemical-resistant

gloves (nitrile or neoprene), and a lab coat.[2]

Have an emergency eyewash station and safety shower readily accessible.[5]

Handling and Use:

Conduct all work involving Iodoethane-1-D1 inside a certified chemical fume hood to

ensure adequate ventilation.[6]

Ground all equipment to prevent static discharge, as the vapor can form explosive

mixtures with air.[1]

Use only non-sparking tools when handling the container.[1]

Avoid direct sunlight and moisture, as the compound is light and moisture-sensitive.[6]

Keep the container tightly closed when not in use.[5]

Spill and Emergency Procedures
Minor Spill (in a fume hood):
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Absorb the spill with an inert material (e.g., vermiculite, sand).

Collect the absorbent material into a sealed container for hazardous waste disposal.[5]

Clean the spill area with a suitable solvent, followed by soap and water.

Major Spill or Spill Outside a Fume Hood:

Evacuate the immediate area and alert others.

Remove all sources of ignition.[1][5]

If safe to do so, increase ventilation to the area.

Contact your institution's Environmental Health and Safety (EHS) department immediately.

Do not re-enter the area until it has been deemed safe by EHS.

Personal Exposure:

Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.[5]

Skin Contact: Remove contaminated clothing immediately and wash the affected area with

plenty of soap and water for at least 15 minutes.[5] Seek medical attention if irritation

persists.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and

easy to do. Seek immediate medical attention.[6]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[5]

Disposal Plan
Proper disposal of Iodoethane-1-D1 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.
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Chemical Waste: All unused Iodoethane-1-D1 and solutions containing it must be collected

in a clearly labeled, sealed container designated for hazardous chemical waste.[7]

Contaminated Materials: All materials that have come into contact with Iodoethane-1-D1,

including gloves, absorbent pads, and disposable labware, must be disposed of as solid

hazardous waste.[2]

Regulatory Compliance: Waste disposal must be carried out in accordance with all local,

state, and federal regulations.[7] Do not pour any amount of Iodoethane-1-D1 down the

drain.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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